Cas no 898761-18-7 ( )
structure
Product Name:
CAS No:898761-18-7
MF:C12H13Cl2FO
MW:263.135425329208
CID:994045
PubChem ID:24726765
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane
- 6-chloro-1-(3-chloro-4-fluorophenyl)hexan-1-one
- MS-21252
- 898761-18-7
- MFCD07700058
- DTXSID60645158
- AKOS016022606
- 1-Hexanone, 6-chloro-1-(3-chloro-4-fluorophenyl)-
-
-
- MDL： MFCD07700058
- Inchi： 1S/C12H13Cl2FO/c13-7-3-1-2-4-12(16)9-5-6-11(15)10(14)8-9/h5-6,8H,1-4,7H2
- InChI Key： TULAGOLHEDJGHV-UHFFFAOYSA-N
- SMILES： ClCCCCCC(C1C=CC(=C(C=1)Cl)F)=O
Computed Properties
- Exact Mass: 262.03300
- Monoisotopic Mass: 262.0327486g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- Density: 1.226
- Boiling Point: 366.8°C at 760 mmHg
- Flash Point: 175.6°C
- Refractive Index: 1.513
- PSA: 17.07000
- LogP: 4.46100
Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206911-1g |
6-chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | 97% | 1g |
￡424.00 | 2022-03-01 | |
| Fluorochem | 206911-2g |
6-chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | 97% | 2g |
￡672.00 | 2022-03-01 | |
| Fluorochem | 206911-5g |
6-chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Key Organics Ltd | MS-21252-1G |
6-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | >95% | 1g |
£468.00 | 2025-02-08 | |
| Key Organics Ltd | MS-21252-5G |
6-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | >95% | 5g |
£1415.00 | 2025-02-08 | |
| A2B Chem LLC | AH91886-1g |
6-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | 97% | 1g |
$516.00 | 2024-04-19 | |
| A2B Chem LLC | AH91886-2g |
6-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | 97% | 2g |
$790.00 | 2024-04-19 | |
| A2B Chem LLC | AH91886-5g |
6-Chloro-1-(3-chloro-4-fluorophenyl)-1-oxohexane |
898761-18-7 | 97% | 5g |
$1650.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620763-1g |
6-Chloro-1-(3-chloro-4-fluorophenyl)hexan-1-one |
898761-18-7 | 98% | 1g |
￥6058.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1620763-2g |
6-Chloro-1-(3-chloro-4-fluorophenyl)hexan-1-one |
898761-18-7 | 98% | 2g |
￥9597.00 | 2024-04-26 |
Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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